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Compound of Interest

Compound Name: C.I. Disperse Red 86

Cat. No.: B077459 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Disperse Red 86. The information is presented in a question-and-answer format to address

specific issues that may be encountered during the dyeing process.

Frequently Asked Questions (FAQs)
Q1: What is the optimal temperature range for dyeing polyester with Disperse Red 86?

A1: For high-temperature dyeing methods, the optimal temperature range is typically between

120°C and 135°C.[1] Dyeing within this range promotes the swelling of polyester fibers,

allowing for better dye penetration and fixation. Operating below this range may result in poor

color yield, while exceeding it can lead to dye sublimation and potential damage to the fabric's

strength.[2]

Q2: What is the recommended pH for the dyebath when using Disperse Red 86?

A2: A weakly acidic dyebath with a pH between 4.5 and 5.5 is recommended for optimal dyeing

with disperse dyes like Disperse Red 86.[3] This pH range ensures the stability of the dye and

promotes exhaustion.[4] Acetic acid is commonly used to adjust the pH of the dyebath. An

alkaline pH should be avoided as it can cause hydrolysis of some disperse dyes, leading to

color changes and reduced fastness.[3]

Q3: What are the essential auxiliary chemicals for Disperse Red 86 dyeing?
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A3: The following auxiliaries are typically used:

Dispersing agent: To ensure the uniform dispersion of the dye in the water.

Levelling agent: To promote even dye uptake and prevent patchiness.

Acetic Acid: To maintain the acidic pH of the dyebath.

Antifoaming agent: To prevent foaming, especially in jet dyeing machines.

Reduction clearing agent (e.g., sodium hydrosulfite and caustic soda): Used post-dyeing to

remove unfixed dye from the fiber surface and improve wash fastness.
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Issue Possible Cause Troubleshooting Steps

Uneven Dyeing / Patchiness

1. Improper pre-treatment of

the fabric.2. Inadequate

dispersion of the dye.3.

Incorrect pH of the dyebath.4.

Temperature rising too

quickly.5. Insufficient levelling

agent.

1. Ensure the fabric is properly

scoured and free of impurities

before dyeing.2. Thoroughly

disperse the dye in warm water

with a dispersing agent before

adding to the dyebath.3.

Check and adjust the dyebath

pH to 4.5-5.5 with acetic

acid.4. Control the heating

rate, typically 1-2°C per

minute.5. Use the

recommended amount of a

suitable levelling agent.

Poor Color Yield / Pale Shade

1. Dyeing temperature is too

low.2. Dyeing time is too

short.3. Incorrect pH (too high

or too low).4. Insufficient dye

concentration.

1. Ensure the dyeing

temperature reaches the

optimal range of 120-135°C.2.

Increase the dyeing time at the

optimal temperature (typically

30-60 minutes).3. Verify the pH

is within the 4.5-5.5 range.4.

Re-calculate and use the

correct amount of dye for the

desired shade.

Color Bleeding / Poor Wash

Fastness

1. Incomplete removal of

unfixed dye.2. Dyeing

temperature was too high,

causing sublimation.3.

Incorrect pH during dyeing.

1. Perform a thorough

reduction clearing after dyeing

with sodium hydrosulfite and

caustic soda.2. Ensure the

dyeing temperature does not

significantly exceed 135°C.3.

Maintain the dyebath pH within

the optimal acidic range.

Shade Variation Between

Batches

1. Inconsistent dyeing

parameters (temperature, time,

pH).2. Variation in fabric

1. Strictly control and

document all dyeing

parameters for each batch.2.
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pretreatment.3. Different lots of

dye or chemicals.

Standardize the pretreatment

process.3. Use materials from

the same lot for a single

production run.

Dye Spots on Fabric

1. Undissolved dye particles.2.

Precipitation of the dye in the

dyebath.

1. Ensure the dye is

completely dispersed before

starting the dyeing process.2.

Use an effective dispersing

agent and ensure the water

quality is good (soft water is

preferred).[5]

Data Presentation
Table 1: Effect of Temperature on Color Strength (K/S) of Disperse Red 86

Note: The following data is illustrative and based on general principles of disperse dyeing on

polyester. Actual results may vary based on specific experimental conditions.

Temperature (°C) K/S Value (Arbitrary Units) Observations

100 5.8
Low color yield, insufficient

fiber swelling.

110 8.2
Moderate color yield, improved

dye uptake.

120 11.5
Good color yield, nearing

optimal range.

130 14.1
Optimal color strength and dye

fixation.

140 13.2
Slight decrease in K/S,

potential for sublimation.

Table 2: Effect of pH on Color Strength (K/S) of Disperse Red 86
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Note: The following data is illustrative and based on general principles of disperse dyeing on

polyester. Actual results may vary based on specific experimental conditions.

pH K/S Value (Arbitrary Units) Observations

3.5 11.8
Good color yield, but may risk

fiber damage.

4.5 13.9
Optimal color strength and dye

stability.

5.5 14.1
Optimal color strength and dye

stability.

6.5 12.5 Decreased color yield.

7.5 9.8
Significant drop in color yield,

potential for dye hydrolysis.

Experimental Protocols
1. High-Temperature Exhaust Dyeing of Polyester with Disperse Red 86

Materials: Polyester fabric, Disperse Red 86, dispersing agent, levelling agent, acetic acid,

sodium hydrosulfite, caustic soda.

Procedure:

Prepare the dyebath with water at a liquor ratio of 10:1.

Add dispersing agent (1 g/L) and levelling agent (0.5 g/L).

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

Thoroughly wet the polyester fabric and load it into the dyeing machine.

Disperse the required amount of Disperse Red 86 in warm water and add it to the

dyebath.

Raise the temperature to 130°C at a rate of 1.5°C/minute.
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Hold the temperature at 130°C for 45-60 minutes.

Cool the dyebath down to 70°C.

Rinse the fabric.

Prepare a reduction clearing bath with 2 g/L sodium hydrosulfite and 2 g/L caustic soda.

Treat the dyed fabric in the reduction clearing bath at 80°C for 20 minutes.

Rinse the fabric thoroughly with hot and then cold water.

Dry the fabric.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Optimization of Disperse Red
86 Dyeing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077459#optimization-of-temperature-and-ph-for-
disperse-red-86-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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